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An In-depth Technical Guide on the Core Properties and Applications of DBCO-PEG2-OH

Introduction
DBCO-PEG2-OH is a heterobifunctional linker molecule integral to the field of bioconjugation

and drug delivery. It features a dibenzocyclooctyne (DBCO) group at one end and a hydroxyl (-

OH) group at the other, separated by a short polyethylene glycol (PEG) spacer. The DBCO

moiety enables covalent bond formation with azide-containing molecules through a copper-free

click chemistry reaction, also known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

[1][2][3] This bioorthogonal reaction is highly specific and can be performed under physiological

conditions without the need for a cytotoxic copper catalyst, making it ideal for applications

involving living cells and sensitive biomolecules.[4][5][6] The hydroxyl group provides a

versatile handle for further chemical modifications, while the hydrophilic PEG spacer enhances

water solubility and reduces steric hindrance.[7][8][9]

This technical guide provides a comprehensive overview of DBCO-PEG2-OH, including its

physicochemical properties, detailed experimental protocols for its use in bioconjugation, and

its applications in drug development.

Physicochemical Properties
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DBCO-PEG2-OH is a white solid or viscous liquid, depending on its purity and the specific

formulation.[10] Its key properties are summarized in the table below.

Property Value Source(s)

Molecular Formula C₂₅H₂₈N₂O₅ [11][12]

Molecular Weight 436.5 g/mol [11][12]

CAS Number 2181837-96-5 [11][12]

Purity Typically >95% [13]

Solubility
Soluble in water, DMSO, DMF,

and DCM
[8][10]

Storage Conditions

Long-term storage at -20°C,

desiccated. Avoid frequent

freeze-thaw cycles. Shipped at

ambient temperature.

[8][10][13]

Appearance Off-white solid or viscous liquid [10]

Core Technology: Copper-Free Click Chemistry
The primary utility of DBCO-PEG2-OH lies in its ability to participate in SPAAC reactions. This

reaction is a cornerstone of bioorthogonal chemistry, allowing for the specific and efficient

ligation of molecules in complex biological environments.[4][5]

Reaction Mechanism
The reaction proceeds between the strained alkyne of the DBCO group and an azide, forming

a stable triazole linkage. The inherent ring strain of the cyclooctyne ring significantly lowers the

activation energy of the [3+2] cycloaddition, obviating the need for a copper catalyst.[4]
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Caption: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) mechanism.

Applications in Research and Drug Development
The unique properties of DBCO-PEG2-OH make it a valuable tool in a variety of applications,

particularly in the development of targeted therapeutics and diagnostic agents.

Bioconjugation and Labeling
DBCO-PEG2-OH is widely used to label azide-modified biomolecules such as proteins,

antibodies, nucleic acids, and small molecules.[10][11] This enables the attachment of various

payloads, including fluorescent dyes, imaging agents, and therapeutic compounds.

Antibody-Drug Conjugates (ADCs)
In the field of oncology, DBCO-PEG linkers are employed in the construction of ADCs. An

antibody is first modified with an azide group, which then reacts with a DBCO-functionalized

drug molecule. The PEG spacer enhances the solubility and pharmacokinetic profile of the

resulting ADC.
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Step 1: Antibody Modification Step 2: Drug Functionalization

Step 3: Click Chemistry Ligation

Antibody

Azide-Modified Antibody

Reacts with Lysine Residues

Azide-PEG-NHS Ester

Antibody-Drug Conjugate (ADC)

SPAAC Reaction

Therapeutic Drug

DBCO-Functionalized Drug

Conjugation

DBCO-PEG2-OH Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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